Cas no 898783-09-0 ( )

• Product Name: &nbsp
• CAS No: 898783-09-0
• MF: C₁₉H₂₁FN₂O
• MW: 312.381248235703
• MDL: MFCD03842819
• CID: 868042
• PubChem ID: 24725479
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 3'-FLUORO-2-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• DTXSID40643874
• (3-Fluorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• MFCD03842819
• AKOS016021251
• 898783-09-0
• 3'-fluoro-2-(4-methylpiperazinomethyl)benzophenone
•  

• MDL： MFCD03842819
• Inchi： 1S/C19H21FN2O/c1-21-9-11-22(12-10-21)14-16-5-2-3-8-18(16)19(23)15-6-4-7-17(20)13-15/h2-8,13H,9-12,14H2,1H3
• InChI Key： VWRXMBUMYYPGFL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1=CC=CC=C1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 312.16400
• Monoisotopic Mass: 312.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.67990